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Compound of Interest

Compound Name: Ac-RYYRIK-NH2 TFA

Cat. No.: B13912388

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Ac-RYYRIK-NH2 TFA, a
synthetic peptide, in a variety of cell culture applications. This document outlines the peptide's
mechanism of action, recommended concentrations for specific assays, and detailed
experimental protocols.

Introduction

Ac-RYYRIK-NH2 TFA is a high-affinity ligand for the Nociceptin/Orphanin FQ (N/OFQ) receptor
(NOP), also known as the Opioid Receptor-Like 1 (ORL1).[1] It is a valuable tool for studying
the physiological and pathological roles of the NOP receptor system. The peptide exhibits
complex pharmacology, acting as an antagonist in some assay systems, such as preventing
nociceptin-stimulated G-protein activation, while behaving as a partial agonist in others, for
instance in cells transfected with the ORL1 receptor.[2][3]

Mechanism of Action

Ac-RYYRIK-NH2 TFA selectively binds to the NOP receptor, a G protein-coupled receptor
(GPCR). The NOP receptor is primarily coupled to inhibitory G proteins (Gi/0). Upon activation,
this signaling cascade typically leads to the inhibition of adenylyl cyclase, a decrease in
intracellular cyclic AMP (CAMP) levels, modulation of ion channels (activation of inwardly
rectifying potassium channels and inhibition of voltage-gated calcium channels), and activation
of mitogen-activated protein kinase (MAPK) pathways. Ac-RYYRIK-NH2 TFA can either block
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the binding of the endogenous ligand N/OFQ, thereby acting as an antagonist, or partially
activate the receptor, leading to a submaximal response compared to the full agonist N/OFQ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13912388#recommended-concentration-of-ac-ryyrik-
nh2-tfa-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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